molecular formula C7H5ClN2 B1589643 5-Chloroimidazo[1,2-A]pyridine CAS No. 63111-79-5

5-Chloroimidazo[1,2-A]pyridine

Cat. No. B1589643
CAS RN: 63111-79-5
M. Wt: 152.58 g/mol
InChI Key: BSDNWDAKIVSEAV-UHFFFAOYSA-N
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Description

5-Chloroimidazo[1,2-A]pyridine is an organic compound belonging to the pyridine family of heterocyclic compounds. It is a colorless solid that is soluble in polar organic solvents. 5-Chloroimidazo[1,2-A]pyridine is a versatile chemical that can be used in a variety of synthetic and research applications. It is widely used in the synthesis of other compounds, and it has been used in a variety of scientific research applications.

Scientific Research Applications

Functionalization of Bicyclic N-Heterocycles

5-Chloroimidazo[1,2-A]pyridine has been used in the reliable functionalization of 5,6-fused bicyclic N-heterocycles . This process involves the use of Grignard reagents for nucleophilic additions to 5-chloropyrazolo[1,5-a]pyrimidines .

Fluorescent Probe for Monitoring pH Changes

This compound has been used to create a commercially available fluorescent probe for monitoring pH changes . The probe has high selectivity and sensitivity, brilliant reversibility, and an extremely short response time .

Optoelectronic Devices

Imidazo[1,2-A]pyridine derivatives, including 5-Chloroimidazo[1,2-A]pyridine, have been used in the development of optoelectronic devices . These devices have found numerous applications in various research areas .

Sensors

These compounds have also been used in the creation of sensors . The unique properties of these compounds make them suitable for use in various types of sensors .

Anti-Cancer Drugs

Imidazo[1,2-A]pyridine derivatives have been used in the development of anti-cancer drugs . These compounds have shown promising results in the field of oncology .

Emitters for Confocal Microscopy and Imaging

These compounds have been used as emitters for confocal microscopy and imaging . This has allowed for the development of new techniques and methods in these fields .

Photodynamic Therapy (PDT)

Imidazo[1,2-A]pyridine salts, including 5-Chloroimidazo[1,2-A]pyridine, have been investigated as promising candidates in a photoactive component for Photodynamic Therapy (PDT) .

Emissive Helical Cationic-Type Molecules

These compounds have also been used in the development of emissive helical cationic-type molecules . This has led to advancements in the field of molecular design .

properties

IUPAC Name

5-chloroimidazo[1,2-a]pyridine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H5ClN2/c8-6-2-1-3-7-9-4-5-10(6)7/h1-5H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BSDNWDAKIVSEAV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=NC=CN2C(=C1)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H5ClN2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40449530
Record name 5-CHLOROIMIDAZO[1,2-A]PYRIDINE
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40449530
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

152.58 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Chloroimidazo[1,2-A]pyridine

CAS RN

63111-79-5
Record name 5-CHLOROIMIDAZO[1,2-A]PYRIDINE
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40449530
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

To a solution of pTSA (103 mg, 0.65 mmol) in water (5 ml) and ethanol (20 ml) was added chloroacetaldehyde dimethyl acetal (2.0 g, 16.0 mmol) at room temperature. The reaction was stirred at 65° C. for 30 minutes and then cooled to room temperature and a saturated solution of NaHCO3 was added dropwise until pH 7 was reached. 2-Amino-6-chloropyridine (2.1 g, 16 mmol) in 4:1 ethanol:water (20 ml) was then added and the reaction was heated at reflux for 3 hours. After cooling and concentrating at reduced pressure, the residue was purified by FCC (98:2 DCM/MeOH) to give the title compound (850 mg, 36%) as brown oil.
Name
Quantity
103 mg
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
2.1 g
Type
reactant
Reaction Step Three
Name
Quantity
20 mL
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Yield
36%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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